![molecular formula C7H18OSi B1280626 Tert-butyl(methoxy)dimethylsilane CAS No. 66548-21-8](/img/structure/B1280626.png)
Tert-butyl(methoxy)dimethylsilane
Overview
Description
Tert-butyl(methoxy)dimethylsilane is a chemical compound that has garnered interest due to its utility in protecting hydroxyl groups during synthetic procedures. The protection of hydroxyl groups is a critical step in the synthesis of complex molecules, such as prostaglandins, which are involved in various physiological processes. The tert-butyldimethylsilyl group, in particular, offers stability under a range of conditions while allowing for easy removal when necessary .
Synthesis Analysis
The synthesis of this compound involves the reaction of tert-butyllithium with methoxytrimethylsilane in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA). This reaction yields tert-butyltrimethylsilane as the major product, indicating that tert-butyllithium can effectively engage in reactions with organosilanes to produce the desired silyl ethers .
Molecular Structure Analysis
The molecular structure of tert-butyldiphenylsilanes, which are closely related to this compound, has been studied using single-crystal X-ray diffraction. These analyses reveal the influence of different functional groups on the intermolecular interaction patterns within the crystalline state. For instance, the methoxy derivative is characterized by short H⋯H contacts, which are indicative of the pre-orienting effects of hydrogen bonds involving the methoxy group .
Chemical Reactions Analysis
This compound can participate in various chemical reactions due to its functional groups. For example, the methoxycarbonylation of aryl chlorides catalyzed by palladium complexes can involve this compound derivatives. These reactions are sensitive to the nature of the substituents on the aryl chloride and the nucleophilicity of the alcohol used, which can lead to a variety of products including esters and carbonylation products .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure and the nature of their substituents. The stability of these compounds in various solvents, such as water and alcohol, as well as their resistance to hydrogenolysis and mild chemical reduction, make them suitable for a wide range of applications in organic synthesis. The ethers derived from this compound are particularly useful for protecting hydroxyl groups due to their stability and ease of removal .
Scientific Research Applications
Hydroxyl Group Protection
Tert-butyl(methoxy)dimethylsilane and its derivatives are essential in the protection of hydroxyl groups during chemical synthesis. These protective agents combine stability under various conditions with susceptibility to specific removal agents. Their significance is especially noted in the synthesis of prostaglandins (Corey & Venkateswarlu, 1972).
Intermediate in Vitamin Synthesis
In the synthesis of Biotin, a water-soluble vitamin crucial in the metabolic cycle, this compound derivatives play a role as key intermediates (Qin et al., 2014).
Organic Optoelectronic Applications
This compound derivatives have been utilized in the development of organic optoelectronic applications, such as in the creation of organic light-emitting devices (OLEDs) and studies on fluorescent structure-property relationships of alkynyl-functionalized pyrene derivatives (Hu et al., 2013).
Steric Effects in Aryl Radical Reactions
The steric effects of tert-butyl groups have been studied in the context of aryl radical reactions on surfaces, particularly in the formation of organic layers via electrochemical reduction. This has implications for understanding the reactivity of aryl radicals in electrografting reactions (Combellas et al., 2009).
Mannich Reaction Studies
This compound derivatives have been part of studies investigating the Mannich reaction, specifically exploring mechanisms in metal-catalyzed oxidative reactions with tert-butyl hydroperoxide as the oxidant (Ratnikov & Doyle, 2013).
Synthesis of Silanes
Research on the synthesis of sterically hindered silylamines involved reactions of tert-butyl (chloro) dimethylsilane with primary and secondary amines, leading to compounds with potential applications in various chemical processes due to their stability and reactivity (Bowser & Bringley, 1985).
Future Directions
Mechanism of Action
Target of Action
Tert-butyl(methoxy)dimethylsilane is an organosilicon compound . It is primarily used as an intermediate in the synthesis of other organosilicon compounds . The primary targets of this compound are therefore the reactants in these synthetic processes.
Mode of Action
The compound interacts with its targets through chemical reactions. In general, the synthesis of this compound usually involves a reaction between dimethoxychlorosilane and tributylaluminum, followed by a reaction with chloromethyl isopropenyl chlorosilane .
Biochemical Pathways
As an intermediate in the synthesis of other organosilicon compounds, this compound plays a role in the biochemical pathways of these compounds. The specific pathways and their downstream effects can vary widely depending on the final products of the synthesis .
Pharmacokinetics
Like other organosilicon compounds, it is likely to have good thermal stability and solubility .
Result of Action
The primary result of the action of this compound is the production of other organosilicon compounds. These compounds can have a wide range of properties and uses, depending on their specific structures .
Action Environment
The action of this compound is influenced by various environmental factors. For example, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . Additionally, the reactions involving this compound should be carried out in a well-ventilated environment, and protective measures such as wearing protective gloves and goggles should be taken to avoid contact with skin and eyes .
Biochemical Analysis
Biochemical Properties
Tert-butyl(methoxy)dimethylsilane plays a significant role in biochemical reactions, particularly in the protection of hydroxyl groups via silylation . It interacts with various enzymes and proteins, facilitating the formation of stable silyl ethers. These interactions are crucial in organic synthesis, where this compound acts as a protecting group for sensitive hydroxyl functionalities . The compound’s ability to form stable bonds with hydroxyl groups makes it valuable in the synthesis of complex organic molecules.
Cellular Effects
The effects of this compound on cellular processes are not extensively documented. Its role as a silylating agent suggests that it may influence cell function by modifying the activity of hydroxyl-containing biomolecules . This modification can impact cell signaling pathways, gene expression, and cellular metabolism. The compound’s interactions with hydroxyl groups could potentially alter the function of enzymes and proteins involved in these processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through the formation of silyl ethers with hydroxyl groups . This interaction involves the binding of the silicon atom in this compound to the oxygen atom of the hydroxyl group, resulting in the formation of a stable silyl ether bond. This process can inhibit or activate enzymes by protecting or modifying their active sites, thereby influencing biochemical reactions and pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound are critical factors. The compound is stable under inert gas (nitrogen or argon) at temperatures between 2-8°C . Over time, exposure to air and moisture can lead to hydrolysis and degradation of the compound, affecting its efficacy in biochemical reactions . Long-term studies on the effects of this compound on cellular function are limited, but its stability under controlled conditions suggests it can be reliably used in various experimental setups.
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. As with many chemical compounds, it is likely that higher doses could result in toxic or adverse effects . Threshold effects and safe dosage ranges would need to be determined through rigorous in vivo studies to ensure the compound’s safe application in biological research.
Metabolic Pathways
This compound is involved in metabolic pathways that include the formation of silyl ethers with hydroxyl-containing biomolecules . The enzymes and cofactors that facilitate these reactions are crucial for the compound’s function in organic synthesis. The impact of this compound on metabolic flux and metabolite levels would depend on its interactions with specific enzymes and the resulting modifications to biochemical pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its chemical properties . The compound’s interactions with transporters and binding proteins can affect its localization and accumulation in specific cellular compartments. Understanding these interactions is essential for optimizing the use of this compound in biochemical research and applications .
Subcellular Localization
This compound’s subcellular localization is determined by its ability to form stable silyl ethers with hydroxyl groups . This property allows it to target specific compartments or organelles within cells, where it can exert its effects on biochemical reactions. Post-translational modifications and targeting signals may also play a role in directing the compound to specific subcellular locations, enhancing its efficacy in modifying cellular processes .
properties
IUPAC Name |
tert-butyl-methoxy-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18OSi/c1-7(2,3)9(5,6)8-4/h1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYFYMKQYUPMRFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18OSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80466044 | |
Record name | tert-butyldimethylmethoxysilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80466044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66548-21-8 | |
Record name | tert-butyldimethylmethoxysilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80466044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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